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For researchers, scientists, and drug development professionals, selecting the appropriate
elastomeric material with optimal barrier properties is critical for applications ranging from
pharmaceutical stoppers to protective equipment. This guide provides an in-depth comparison
of the gas barrier properties of two commonly used synthetic rubbers: Butyl rubber (lIR) and
Nitrile rubber (NBR), supported by experimental data and detailed methodologies.

Butyl rubber, a copolymer of isobutylene and a small amount of isoprene, is renowned for its
exceptional gas impermeability.[1][2] This property stems from the dense molecular structure
with closely packed methyl groups, which restricts the movement of gas molecules.[3] In
contrast, Nitrile rubber, a copolymer of acrylonitrile and butadiene, also exhibits low gas
permeability, a characteristic that is significantly influenced by its acrylonitrile (ACN) content.[4]
[5] Higher ACN content leads to stronger intermolecular forces and a more compact structure,
thereby reducing gas permeation.[4] In high ACN formulations, the gas barrier performance of
nitrile rubber can be comparable to that of butyl rubber.[4]

Quantitative Comparison of Gas Permeability

The selection of an appropriate elastomer for a specific application often depends on its
resistance to permeation by various gases. The following table summarizes the gas
permeability coefficients for Butyl rubber and Nitrile rubber for several common gases. It is
important to note that the permeability of Nitrile rubber is highly dependent on its acrylonitrile
(ACN) content; higher ACN content generally results in lower gas permeability.
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Nitrile Rubber

Gas Butyl Rubber (lIR) Test Conditions
(NBR)
1.8 - 4.0 x 10-8 (High

Oxygen (02) 0.8x10-® 25°C
ACN)

) 0.6 - 1.5 x 10-8 (High

Nitrogen (N2) 0.2x10°® 25°C

ACN)
o 10 - 25 x 108 (High

Carbon Dioxide (CO2) 4.5x10°8 25°C
ACN)

Helium (He) 55x10-8 - 25°C

Hydrogen (H2) 11.0x 108 - 25°C

Note: Permeability coefficients are expressed in cm3-cm / cm?-s-cmHg. Data is compiled from
various sources and testing conditions may vary. The values for Nitrile Rubber are indicative for

high ACN content formulations.

Factors Influencing Gas Barrier Properties

The gas permeability of both butyl and nitrile rubber is not an intrinsic constant but is influenced
by several factors. Understanding these factors is crucial for optimizing material selection and

performance.
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Caption: Factors influencing the gas permeability of elastomers.

Experimental Protocols for Measuring Gas
Permeability

Accurate and reproducible measurement of gas permeability is essential for material
characterization and quality control. The most common method is the differential pressure or
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manometric method, often performed in accordance with standards such as ASTM D1434.

Manometric Method (ASTM D1434)

This method determines the gas transmission rate (GTR) by measuring the pressure change
over time of a gas that permeates through a test specimen.

Experimental Setup and Procedure:

o Sample Preparation: A flat, uniform, and defect-free elastomeric membrane of a known
thickness is prepared.

e Cell Assembly: The specimen is mounted in a gas transmission cell, dividing it into two
chambers: a high-pressure upstream chamber and a low-pressure downstream chamber.

o Evacuation: Both chambers are initially evacuated to a high vacuum.

e Gas Introduction: The test gas is introduced into the upstream chamber at a specific,
constant pressure.

o Pressure Measurement: The pressure increase in the downstream chamber is monitored
over time using a sensitive pressure transducer.

o Data Analysis: The gas transmission rate is calculated from the steady-state rate of pressure
increase. The permeability coefficient is then determined by normalizing the GTR for the
sample thickness and the pressure difference across the membrane.

Time-Lag Method

The time-lag method is an extension of the manometric method that allows for the
determination of not only the permeability (P) but also the diffusion (D) and solubility (S)
coefficients of the gas in the polymer. The relationship between these is given by: P =D x S.

The experimental setup is the same as for the manometric method. By plotting the downstream
pressure versus time, a transient region is observed before a steady-state linear increase. The
time lag (8) is determined by extrapolating the linear portion of the curve back to the initial
pressure axis. The diffusion coefficient can then be calculated using the following equation:
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D=12/66

where 'l is the thickness of the membrane. The solubility coefficient can then be calculated
from the permeability and diffusion coefficients.
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Caption: Experimental workflow for the manometric method.
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Conclusion

In summary, both Butyl rubber and Nitrile rubber offer good gas barrier properties, but they
are not interchangeable. Butyl rubber consistently demonstrates superior impermeability to a
wide range of gases due to its unique molecular structure.[1][2] Nitrile rubber, particularly
grades with high acrylonitrile content, can provide excellent gas barrier performance,
approaching that of butyl rubber, with the added benefit of superior oil and fuel resistance.[4]
The choice between these two elastomers should be guided by the specific gas barrier
requirements of the application, as well as other performance criteria such as chemical
resistance, temperature range, and cost. For applications demanding the lowest possible gas
permeation, Butyl rubber remains the primary choice. However, for environments where both
gas barrier and oil resistance are critical, a high-ACN Nitrile rubber presents a compelling
alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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